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13C2 Ammonium Salt

Cat. No.: B13436911

Get Quote

Application Note: High-Throughput Extraction and Quantification of DMTP in Human Urine via

WAX-SPE and Isotope Dilution LC-MS/MS

Executive Summary
This protocol details the extraction and quantification of Dimethylthiophosphate (DMTP), a non-

specific dialkyl phosphate (DAP) metabolite of organophosphorus pesticides, from human

urine. The method utilizes O,O-Dimethyl thiophosphate-13C2 ammonium salt as the internal

standard (IS) to correct for matrix effects and recovery losses—a critical requirement for clinical

and forensic accuracy.[1]

Unlike older methods relying on toxic derivatization reagents (e.g., PFBBr) and GC-MS, this

protocol employs Weak Anion Exchange (WAX) Solid Phase Extraction (SPE) coupled with LC-

MS/MS.[1] This approach ensures high recovery of the polar, acidic DMTP analyte while

effectively removing urinary salts and pigments.
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DMTP (

) is a strong acid and highly polar. In standard Reverse Phase (RP) chromatography, it elutes in
the void volume, leading to ion suppression from urinary salts. Furthermore, liquid-liquid
extraction (LLE) is inefficient due to its water solubility.[1]

The Solution: Weak Anion Exchange (WAX)
We utilize a mixed-mode polymeric WAX sorbent.[1][2] The mechanism relies on electrostatic

interaction:

Loading (pH 4.0): The sorbent's amine groups are protonated (

), and DMTP is ionized (

). They bind via strong ionic interaction.[1]

Washing: Organic solvents remove neutral interferences (lipids, pigments) while DMTP

remains ionically bound.[1]

Elution (pH > 10): A high pH buffer deprotonates the sorbent (turning it neutral), breaking the

electrostatic bond and releasing the anionic DMTP.

Role of the 13C2 Ammonium Salt
The 13C2-DMTP ammonium salt serves as a stable isotope internal standard (SIS). It is

chemically identical to the target analyte but distinguishable by mass (+2 Da).

Causality: By spiking the urine before extraction, the SIS experiences the exact same

extraction efficiency, matrix suppression, and instrument drift as the native DMTP.

Self-Validation: The ratio of Native Area/IS Area is used for quantification, mathematically

canceling out procedural errors.[1]

Materials & Reagents
Standards

Target Analyte: DMTP (Dimethylthiophosphate), >98% purity.[1][3]
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Internal Standard: O,O-Dimethyl thiophosphate-13C2, ammonium salt (13C2-DMTP).[1]

Note: Ensure the salt stoichiometry is accounted for if preparing from gravimetric weight,

though usually supplied as free acid equivalent or corrected concentration.

Reagents
LC-MS Grade Water & Methanol (MeOH).[1][4]

Formic Acid (FA): For acidification.[1]

Ammonium Hydroxide (NH4OH): For elution (28-30% solution).[1]

Ammonium Acetate: For LC mobile phase buffering.[1]

SPE Cartridges: Polymeric WAX (Weak Anion Exchange), 30 mg/1 mL (e.g., Waters Oasis

WAX, Phenomenex Strata-X-AW).

Experimental Protocol
Preparation of Standards

Stock Solution (1 mg/mL): Dissolve 13C2-DMTP ammonium salt in methanol. Store at -20°C.

Working IS Solution (100 ng/mL): Dilute stock in water:methanol (90:10).[1]

Calibration Curve: Prepare urine-matched calibrators (0.5 – 100 ng/mL) spiked with constant

IS concentration.

Sample Pre-treatment
Thaw urine samples at room temperature and vortex for 30 seconds.

Aliquot 200 µL of urine into a 2 mL deep-well plate or centrifuge tube.

Add 20 µL of 13C2-DMTP Working IS Solution.

Add 600 µL of 2% Formic Acid (aq).
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Why: This acidifies the sample (pH ~2-3), precipitating some proteins and ensuring the

WAX sorbent (pKa ~6) is fully protonated and positively charged for capture.

Centrifuge at 4000 x g for 10 minutes to pellet particulates.

Solid Phase Extraction (SPE) - WAX
Perform on a vacuum manifold or positive pressure processor.

Step Solvent / Buffer Volume Mechanism

1.[1][5][6] Condition Methanol 1 mL
Solvates the

polymeric sorbent.

2.[1] Equilibrate 2% Formic Acid (aq) 1 mL

Creates acidic

environment for ion

exchange.[1]

3. Load
Pre-treated Urine

Supernatant
800 µL

DMTP binds to

charged amine

groups.[1]

4. Wash 1
25 mM Ammonium

Acetate (pH 4)
1 mL

Removes salts and

high-polarity

interferences.

5.[1] Wash 2 Methanol 1 mL

Removes hydrophobic

neutrals/lipids.[1]

DMTP stays bound.

6. Dry Vacuum / Nitrogen 2 min
Removes excess

organic solvent.

7.[1] Elute
5% NH4OH in

Methanol
2 x 250 µL

High pH neutralizes

sorbent; releases

DMTP.[1]

Post-Elution:[1] Evaporate eluate to dryness under nitrogen at 40°C. Reconstitute in 100 µL of

Mobile Phase A (0.1% Formic Acid in Water).
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LC-MS/MS Methodology
Column: High-strength Silica (HSS) T3 or Polar C18 (e.g., 2.1 x 100 mm, 1.8 µm).[1]

Reasoning: Standard C18 cannot retain DMTP.[1] HSS T3 withstands 100% aqueous

conditions required to trap polar analytes.[1]

Mobile Phase A: 0.1% Formic Acid in Water.[1]

Mobile Phase B: Acetonitrile.[1][3]

Flow Rate: 0.4 mL/min.[1][7]

Gradient Profile:

0.0 - 1.0 min: 0% B (Hold for trapping).

1.0 - 5.0 min: 0%

90% B.[1]

5.0 - 6.0 min: 90% B (Wash).

6.1 - 9.0 min: 0% B (Re-equilibration).

MS Parameters (Negative ESI):

Source: Electrospray Ionization (ESI-).[1]

MRM Transitions:

DMTP (Native): 141.0

126.0 (Quant), 141.0

95.0 (Qual).

DMTP-13C2 (IS): 143.0

128.0.[1]
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Workflow Visualization
The following diagram illustrates the logic flow from sample preparation to data acquisition,

highlighting the critical charge-state changes in the SPE process.
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Sample Pre-treatment

WAX SPE Mechanism

Quantification

Human Urine (200 µL)

Add IS: 13C2-DMTP
(Ammonium Salt)

Add 2% Formic Acid
(pH < 3)

LOAD
Sorbent: NH3+ (Charged)
Analyte: DMTP- (Charged)

Result: BINDING

Supernatant

WASH (MeOH)
Remove Neutrals/Lipids
Analyte remains bound

ELUTE (5% NH4OH)
Sorbent: NH2 (Neutral)

Analyte: Released

LC-MS/MS (ESI-)
MRM Analysis

Evaporate & Reconstitute

Calculate Ratio:
Area(Native) / Area(13C2-IS)

Click to download full resolution via product page
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Caption: Logic flow for DMTP extraction using WAX-SPE. Note the pH switching mechanism

(Green to Red nodes) essential for selectivity.

Data Calculation & Validation
To ensure the "Trustworthiness" of the results, use the isotope dilution equation:

Where

is the Response Factor derived from the calibration curve.[1]

Self-Validating Checkpoints:

IS Recovery: Monitor the absolute area of the 13C2-IS.[1] A drop of >50% compared to a

neat standard indicates matrix suppression or extraction failure.[1]

Retention Time Lock: The Native and 13C2-IS must co-elute perfectly. Any shift suggests

chromatographic instability.[1]

Ion Ratio: The ratio of the Quant ion (126.[1]0) to Qual ion (95.0) for native DMTP must

match the standard within

.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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